Cas no 2261-09-8 (hexyl undecafluorohexanoate)

• Product Name: hexyl undecafluorohexanoate
• CAS No: 2261-09-8
• MF: C₁₂H₁₃F₁₁O₂
• MW: 398.212862730026
• CID: 1410888
• PubChem ID: 526463
• Update Time: 2025-04-20

hexyl undecafluorohexanoate Chemical and Physical Properties

Names and Identifiers

• hexyl undecafluorohexanoate
• 2,2,3,3,4,4,5,5,6,6,6-Undecafluoro- hexanoic acid hexyl ester
• hexanoic acid, 2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, hexyl ester
• 2,2,3,3,4,4,5,5,6,6,6-Undecafluoro- hexanoic acid hexyl ester; hexanoic acid, 2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, hexyl ester; Hexyl undecafluorohexanoate
• Hexanoic acid, undecafluoro-, hexyl ester
• TXJKATBVTOHLTD-UHFFFAOYSA-N
• DTXSID70335699
• 4-(5-Chloro-3-methyl-1-benzothien-2-yl)-2-phenyl-1,3-thiazole
• 2261-09-8
• Hexyl perfluorohexanoate

• Inchi： 1S/C12H13F11O2/c1-2-3-4-5-6-25-7(24)8(13,14)9(15,16)10(17,18)11(19,20)12(21,22)23/h2-6H2,1H3
• InChI Key： TXJKATBVTOHLTD-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(C(=O)OCCCCCC)(F)F)(F)F)F

Computed Properties

• Exact Mass: 398.07399
• Monoisotopic Mass: 398.07398944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3